1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide
Description
“1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide” is a chemical compound with the molecular formula C10H15N3O3S2 and a molecular weight of 289.37. It’s important to note that this compound is related to piperidine derivatives, which are among the most important synthetic fragments for designing drugs .
Scientific Research Applications
Anticancer Activity
Novel compounds, including derivatives similar to 1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide, have shown significant potential in anticancer research. For instance, compounds with a sulfone moiety and related structures exhibited in-vitro anticancer activity against human breast cancer cell lines, with some showing better activity than reference drugs like Doxorubicin (Al-Said et al., 2011). Additionally, various sulfone-containing compounds, synthesized from 1-[4-(piperidin-1-ylsulfonyl)phenyl]-ethanone, were evaluated for their anticancer efficacy against MCF7 breast cancer cell lines, underscoring the significance of sulfone derivatives in cancer treatment research (Bashandy et al., 2011).
Antibacterial Activity
Sulfone derivatives, akin to 1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide, have been explored for their antimicrobial properties. Research has shown that compounds synthesized from 1-(phenylsulfonyl)piperidine and related structures demonstrate moderate to significant antibacterial activity against various bacterial strains, highlighting their potential as antimicrobial agents (Khalid et al., 2016).
Antihistaminic Activity
Studies on derivatives of 1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide have revealed their potential in antihistaminic applications. For example, N-(4-piperidinyl)-1H-benzimidazol-2-amines, which share structural similarities with the target compound, were synthesized and showed promising in vitro and in vivo antihistaminic activity, indicating the therapeutic potential of these derivatives in treating allergic reactions (Janssens et al., 1985).
properties
IUPAC Name |
1-thiophen-2-ylsulfonylpiperidine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3S2/c11-12-10(14)8-3-1-5-13(7-8)18(15,16)9-4-2-6-17-9/h2,4,6,8H,1,3,5,7,11H2,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOXCMOZCUIPBDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Thiophen-2-ylsulfonyl)piperidine-3-carbohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]naphthalene-2-sulfonamide](/img/structure/B2834417.png)
![4-((3-(4-(benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one](/img/structure/B2834424.png)
![4-amino-5-[3-(4-ethylphenyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol](/img/structure/B2834426.png)
![7-Fluoro-2-methyl-3-[[1-(3-pyrazol-1-ylbenzoyl)piperidin-4-yl]methyl]quinazolin-4-one](/img/structure/B2834427.png)
![(5Z)-3-[2-(azepan-1-yl)-2-oxoethyl]-5-[(3,4-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one](/img/structure/B2834428.png)
![3-chloro-2-{[1-(4-chlorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-yl]oxy}-5-(trifluoromethyl)pyridine](/img/structure/B2834429.png)
![N-(4-methoxybenzyl)-3-[4-(piperidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole-5-carboxamide](/img/structure/B2834431.png)
![(3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl)(4-(m-tolyl)piperazin-1-yl)methanone](/img/structure/B2834433.png)
![8-(3-aminopyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one](/img/structure/B2834438.png)